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Compound of Interest

Compound Name:
Magnesium citrate tribasic

nonahydrate

Cat. No.: B12039096

Get Quote

) Target: TRPM7, TRPM6, MagT1, MRS2

Abstract & Scientific Rationale
This guide details the specific utility of Magnesium Citrate Tribasic Nonahydrate in the study

of magnesium-permeable ion channels, specifically the "chanzymes" TRPM7 and TRPM6.

While Magnesium Chloride (

) is the standard salt for electrophysiology, Magnesium Citrate offers a distinct physiological
relevance due to the presence of citrate as a Krebs cycle intermediate and a weak chelator.

Why use Magnesium Citrate?

Bioavailability Modeling: It mimics the complexed state of magnesium often found in

nutritional supplementation, allowing researchers to study transport kinetics of chelated vs.

free ions.

Buffering Capacity: Unlike chloride, citrate acts as a weak buffer for divalent cations (
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,

), creating a "buffered clamp" of free magnesium that is critical for studying the slow
inactivation kinetics of TRPM7.

Metabolic Integration: Citrate can be metabolized intracellularly, potentially linking ion

channel activity (TRPM7 kinase domain) to metabolic flux.

Material Characterization & Solution Preparation
The "Nonahydrate" form is critical for accurate molarity calculations. Errors in hydration state

accounting are the most common cause of experimental variance.

Table 1: Physicochemical Properties

Property
Magnesium Citrate
Tribasic
Nonahydrate

Magnesium
Chloride
Hexahydrate
(Standard)

Impact on Assay

Formula
Stoichiometry differs

(3:1 vs 1:1).

MW 613.25 g/mol 203.31 g/mol
Critical for stock

preparation.

Mg Content ~11.9% (Elemental) ~11.8% (Elemental)
Similar elemental load

per gram.

Solubility
High (Water), slow

dissolution

Very High (Water),

rapid dissolution

Citrate requires

vortexing/warming.

Chelation
Weak (

)
None

Citrate buffers Free

.

pH Stability
Buffers near pH 6.0–

7.5
Acidic in solution

Citrate stabilizes

physiological pH.

Protocol: Preparation of 100 mM Stock Solution
Objective: Create a stable, precipitate-free stock for perfusion or culture supplementation.
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Weighing: Weigh 6.13 g of Magnesium Citrate Tribasic Nonahydrate.

Dissolution: Add to approx. 80 mL of Milli-Q water (18.2 MΩ).

Note: Dissolution is endothermic and slower than

. Place on a heated stir plate (37°C) for 15 minutes.

pH Adjustment: The solution may be slightly acidic. Adjust to pH 7.2 using NMDG (N-methyl-

D-glucamine) or NaOH to match physiological conditions.

Volume Adjustment: Bring final volume to 100 mL.

Filtration: Sterile filter (0.22 µm) immediately. Store at 4°C. Do not freeze (precipitate risk).

Application A: Patch-Clamp Electrophysiology
(TRPM7)
Context: TRPM7 is a constitutively active channel inhibited by intracellular

and

.[1][2] Using Magnesium Citrate in the pipette (intracellular) or bath (extracellular) allows you to
study the inhibition kinetics with a buffered Mg source.

The "Citrate Effect" Warning
Because citrate binds

and

, adding 2 mM Magnesium Citrate does not equal 2 mM free

. You must calculate free ion concentration using a chelator calculator (e.g., MaxChelator).

Approximation: In a standard saline, 2 mM Mg-Citrate yields ~1.2 mM Free

and ~0.8 mM Mg-Citrate complex.

Workflow Diagram: Electrophysiology Setup
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Caption: Workflow for whole-cell patch-clamp recording of TRPM7 currents using Mg-Citrate

perfusion.

Step-by-Step Protocol
Internal Solution (Pipette):

Use a Cesium-based internal solution to block Potassium channels.

Composition: 140 mM Cs-Aspartate, 10 mM HEPES, 10 mM BAPTA (calcium sponge), 0

mM Mg (for baseline).

External Solution (Bath):

Standard Tyrode’s solution.

Voltage Protocol:

Hold at 0 mV.

Apply voltage ramps from -100 mV to +100 mV over 50 ms, every 2 seconds.

The Experiment:

Establish whole-cell configuration.

Wait for TRPM7 current "run-up" (current increases as intracellular Mg washes out).

Perfusion: Switch bath solution to Tyrode’s containing 1 mM, 3 mM, or 10 mM Magnesium

Citrate.

Observation: Record the rate of current inhibition (Inward current at -80 mV, Outward at

+80 mV). Compare this rate to
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. The citrate-buffered Mg often shows a slower, more physiological inhibition curve than
the rapid block by chloride salts.

Application B: Intracellular Magnesium Imaging
(Mag-Fura-2)[3][4]
Context: To visualize how Magnesium Citrate affects intracellular free magnesium (

), use the ratiometric dye Mag-Fura-2.[3]

Protocol
Dye Loading:

Incubate cells (e.g., cardiomyocytes or HEK293) with 5 µM Mag-Fura-2 AM + 0.02%

Pluronic F-127 for 30 minutes at 37°C.

Critical Step: Wash cells 3x with Mg-free HBSS to remove extracellular dye and allow de-

esterification (20 min).

Baseline Acquisition:

Excite at 340 nm (Mg-bound) and 380 nm (Mg-free). Emission: 510 nm.[4]

Ratio (

) correlates to

.

Magnesium Citrate Challenge:

Perfuse cells with 5 mM Magnesium Citrate.

Monitor the slope of the Ratio increase.

Note: Unlike
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, which causes a sharp spike, Mg-Citrate often induces a sigmoidal increase, suggesting
rate-limited transport or buffering by the citrate anion before the channel (TRPM7/MagT1)
transports the cation.

Mechanistic Pathway: TRPM7 Regulation[2]
Understanding where Magnesium Citrate acts requires mapping the TRPM7 "Chanzyme"

pathway. The kinase domain is sensitive to the Mg-ATP complex, while the pore is blocked by

free

.
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Caption: Dual regulation of TRPM7 by Free Mg and Mg-ATP.[2] Magnesium Citrate influences

both pools.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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